Cas no 1781019-02-0 (2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole)

• Product Name: 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole
• CAS No: 1781019-02-0
• MF: C₅H₄BrF₃N₂
• MW: 228.997870445251
• CID: 5237498
• Update Time: 2025-05-20

2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-bromo-1-methyl-5-(trifluoromethyl)-
• 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole

• Inchi： 1S/C5H4BrF3N2/c1-11-3(5(7,8)9)2-10-4(11)6/h2H,1H3
• InChI Key： LWWJEEHHFVTFJA-UHFFFAOYSA-N
• SMILES： C1(Br)N(C)C(C(F)(F)F)=CN=1

Additional information on 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole

Introduction to 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole (CAS No. 1781019-02-0)

2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1781019-02-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, which is well-documented for its diverse biological activities and utility in drug development. The structural features of 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole, particularly the presence of a bromine atom at the 2-position, a methyl group at the 1-position, and a trifluoromethyl group at the 5-position, contribute to its unique chemical properties and potential applications.

The imidazole ring is a prominent scaffold in medicinal chemistry, known for its role in various biological processes. Compounds containing the imidazole moiety have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of substituents such as bromine and trifluoromethyl groups can modulate the pharmacokinetic and pharmacodynamic profiles of these compounds, enhancing their efficacy and selectivity.

In recent years, there has been a surge in research focused on developing novel imidazole derivatives with improved pharmacological properties. The compound 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole has been investigated for its potential role in inhibiting specific enzymes and receptors involved in disease pathways. Its structural configuration allows for interactions with biological targets that are critical in conditions such as cancer, neurodegenerative diseases, and infectious disorders.

One of the most compelling aspects of 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole is its versatility in synthetic chemistry. The bromine atom at the 2-position serves as a reactive site for further functionalization via cross-coupling reactions, enabling the creation of more complex molecular structures. This reactivity has been exploited in the synthesis of libraries of imidazole derivatives aimed at identifying new therapeutic agents.

Recent studies have highlighted the compound's potential in oncology research. The trifluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets, making it a valuable substituent in drug design. Additionally, the bromine atom facilitates palladium-catalyzed coupling reactions, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs). This combination of features makes 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole a promising intermediate in the development of novel anticancer agents.

The pharmaceutical industry has shown particular interest in imidazole derivatives due to their favorable pharmacokinetic properties. The methyl group at the 1-position contributes to lipophilicity, aiding in membrane permeability, while the trifluoromethyl group enhances binding interactions with enzymes and receptors. These attributes are crucial for designing drugs that can effectively reach their targets within the body.

In addition to its applications in oncology, 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole has been explored for its potential antimicrobial properties. Imidazole derivatives are known to disrupt microbial cell wall synthesis and other vital metabolic pathways. The specific substitution pattern of this compound may confer enhanced activity against resistant strains of bacteria and fungi, making it a candidate for developing new antimicrobial therapies.

Computational chemistry has played a pivotal role in understanding the interactions of 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole with biological targets. Molecular modeling studies have provided insights into its binding mode with enzymes such as kinases and proteases, which are often implicated in disease progression. These studies have guided medicinal chemists in optimizing the compound's structure for improved potency and selectivity.

The synthesis of 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to achieve high yields and purity. These synthetic strategies are not only efficient but also scalable, making them suitable for industrial production.

As research continues to uncover new therapeutic applications, 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole is poised to play a significant role in drug discovery pipelines. Its unique structural features offer a rich platform for designing molecules with tailored biological activities. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical candidates that can address unmet medical needs.

The future directions of research on 2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole include exploring its potential as an intermediate in synthesizing novel therapeutics targeting neurological disorders. The imidazole scaffold is also relevant in developing treatments for cardiovascular diseases and inflammatory conditions. By leveraging its structural versatility, scientists aim to expand its therapeutic scope beyond oncology and antimicrobial applications.

In conclusion,2-bromo-1-methyl-5-(trifluoromethyl)-1H-imidazole (CAS No. 1781019-02-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a key intermediate in drug development underscores its importance in modern medicinal research. As scientific understanding progresses, this compound is expected to contribute to breakthroughs across multiple therapeutic areas.